Cas no 146085-71-4 (Ethyl 3,5-bis(bromomethyl)benzoate)
146085-71-4 structure
Product Name:Ethyl 3,5-bis(bromomethyl)benzoate
CAS No:146085-71-4
MF:C11H12Br2O2
MW:336.019782066345
CID:2108854
Update Time:2023-08-04
Ethyl 3,5-bis(bromomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3,5-bis(bromomethyl)benzoate
- 3,5-bis[bromomethyl]benzoic acid ethyl ester
- 3,5-bis(bromomethyl)benzoic acid ethyl ester
- AFLRUIRVLODVDD-UHFFFAOYSA-N
- 3,5-Bis(bromomethyl)benzene-1-carboxylic acid ethyl ester
- Ethyl 3,5-bis(bromomethyl)benzoate
-
- Inchi: 1S/C11H12Br2O2/c1-2-15-11(14)10-4-8(6-12)3-9(5-10)7-13/h3-5H,2,6-7H2,1H3
- InChI Key: AFLRUIRVLODVDD-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=O)OCC)C=C(CBr)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 197
- Topological Polar Surface Area: 26.3
Ethyl 3,5-bis(bromomethyl)benzoate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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